BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2,6-
Dibromo-4-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dibromo-4-nitrophenol

Cat. No.: B181593

An In-depth Technical Guide to 2,6-Dibromo-4-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,6-Dibromo-4-nitrophenol (CAS No. 99-28-5). The information presented
herein is intended for professionals in research and development, offering detailed data,
experimental protocols, and visual workflows to support scientific endeavors.

Core Physical and Chemical Properties

2,6-Dibromo-4-nitrophenol is a yellow crystalline powder.[1] Its molecular structure consists of
a phenol ring substituted with two bromine atoms at positions 2 and 6, and a nitro group at
position 4.[1] The compound is sparingly soluble in water but shows solubility in organic
solvents like ethanol and acetone.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 2,6-
Dibromo-4-nitrophenol.
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Property Value Source(s)
Molecular Formula CeH3Br2NOs [L1121[31[4115]
Molecular Weight 296.90 g/mol [11[3][4]1[5]16]
Melting Point 138-141 °C (decomposes) [31[7]

145 °C (decomposes) [21[8119]1[10]

155-157 °C [1]

Boiling Point (Predicted) 297.8+40.0 °C [2][8][10]
pKa (Predicted) 3.67+£0.44 [11[2][8]
Density (Rough Estimate) 2.3436 g/cm3 [2][8][10]
Refractive Index (Estimate) 1.6220 [2][8][10]
Appearance Yellow crystalline powder/solid [11[2][3]
CAS Number 99-28-5 [11[2][4][9][10]

Note: The reported melting point varies, which may be dependent on the rate of heating and
purity of the sample. Samples prepared by bromination have been noted to decompose at their
melting temperature.[2][7]

Experimental Protocols

Detailed experimental procedures are crucial for the replication and advancement of scientific
research. This section provides a comprehensive protocol for the synthesis and purification of
2,6-Dibromo-4-nitrophenol.

Synthesis via Dibromination of p-Nitrophenol

This protocol is adapted from the established method described in Organic Syntheses, which
involves the dibromination of p-nitrophenol in glacial acetic acid.[7]

Materials and Equipment:

e 5-L round-bottomed flask
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Liquid-sealed mechanical stirrer
Dropping funnel

Gas trap

Steam bath

19-cm Buchner funnel
p-Nitrophenol (278 g, 2 moles)
Glacial acetic acid (1530 cc total)
Bromine (750 g, 4.7 moles)
Cold water

50% aqueous acetic acid
Procedure:

Reaction Setup: In a 5-L round-bottomed flask equipped with a mechanical stirrer, dropping
funnel, and a gas trap for HBr, dissolve 278 g (2 moles) of p-nitrophenol in 830 cc of glacial
acetic acid.[7]

Bromine Addition: Prepare a solution of 750 g of bromine in 700 cc of glacial acetic acid. Add
this solution dropwise to the stirred p-nitrophenol solution over the course of three hours at
room temperature.[7]

Heating and Bromine Removal: After the addition is complete, stir the mixture for an
additional 30 minutes. Then, warm the flask on a steam bath to an internal temperature of
about 85°C for one hour to drive off excess bromine.[7] Pass a stream of air through the
reaction mixture to remove the final traces of bromine.[7]

Precipitation: Treat the resulting yellow or brown mixture with 1.1 L of cold water and stir until
cool to facilitate crystallization and prevent caking.[7]
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« |solation: Allow the mixture to stand overnight in an ice chest. Collect the pale yellow
crystalline product using a 19-cm Bichner funnel.[7]

e Washing: Wash the collected product first with 500 cc of 50% aqueous acetic acid, followed
by a thorough washing with water.[7]

e Drying: Dry the final product in an oven at 40—60°C or in a vacuum desiccator over sodium
hydroxide. The expected yield is 570-583 g (96—98%).[7]

Purification Protocol

The product obtained from the synthesis protocol is generally of sufficient purity for most
applications.[7] However, if further purification is required, recrystallization can be performed.

Method:

o Crystallize the crude 2,6-Dibromo-4-nitrophenol from agueous ethanol or 50% aqueous
acetic acid.[2][10]

e Dry the purified crystals in an oven at 40-60°C or under vacuum over NaOH.[2][10]

Visualized Workflows and Relationships

To facilitate a clearer understanding of the experimental processes, the following diagrams
have been generated using Graphviz (DOT language).
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Reactants & Solvents

p-Nitrophenol
Product
Process

1. Dissolve p-Nitrophenol 2. Add Bromine Solution 3. Heat on Steam Bath 4. Precipitate with 5. Filter & Wash 1B 2,6-Dibromo-4-nitrophenol
Glacial Acetic Acid [T in Acetic Acid (3 hours, RT) (1 hour, 85°C) Cold Water . (Crude Product)
Bromine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2,6-Dibromo-4-nitrophenol.
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Caption: General purification workflow for 2,6-Dibromo-4-nitrophenol.

Safety and Handling

2,6-Dibromo-4-nitrophenol is classified as harmful if swallowed, in contact with skin, or if
inhaled.[5][11][12][13] It is also known to cause skin and serious eye irritation.[11][12]

» Precautionary Measures:
o Avoid breathing dust.[11][12]
o Use only outdoors or in a well-ventilated area.[1][12]

o Wear protective gloves, clothing, and eye/face protection.[1][11][12]
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o Wash skin thoroughly after handling.[1][11][12]

o Do not eat, drink, or smoke when using this product.[1][12]

o First Aid:

o

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1][12]

[¢]

If on Skin: Wash with plenty of water.[1][12]

[¢]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11]

[e]

If in Eyes: Rinse with plenty of water. If irritation persists, seek medical advice.[11]

Applications

The primary applications of 2,6-Dibromo-4-nitrophenol leverage its biological activity. It is
used as:

e Abiocide in water treatment processes to control the growth of bacteria and algae.[1]
e An active ingredient in certain pesticides, functioning as an insecticide or fungicide.[1]

The mechanism of action generally involves the disruption of cellular processes in
microorganisms and pests.[1]

Spectral Data

Spectral data for 2,6-Dibromo-4-nitrophenol, including *H NMR, IR, and Mass Spectrometry,
are available through various chemical databases such as the NIST WebBook and
ChemicalBook.[4][14] This data is essential for structure confirmation and purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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